Cas no 844822-30-6 (4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one)

4-(2,6-Dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one is a synthetic chromenone derivative characterized by its morpholine-substituted structure. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its unique heterocyclic framework, which may influence biological activity. The presence of the 2,6-dimethylmorpholine moiety enhances steric and electronic properties, potentially improving binding affinity or metabolic stability. Its chromen-2-one core is known for photophysical applications, suggesting additional utility in material science. The compound's defined molecular structure allows for precise modifications, making it a valuable intermediate in medicinal chemistry for targeted drug discovery or mechanistic studies. High purity grades are typically available for research applications.
4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one structure
844822-30-6 structure
Product Name:4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one
CAS No:844822-30-6
MF:C18H23NO3
MW:301.380125284195
CID:5420250
Update Time:2025-10-29

4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,6-dimethylmorpholin-4-yl)methyl]-5,7-dimethylchromen-2-one
    • 4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one
    • Inchi: 1S/C18H23NO3/c1-11-5-12(2)18-15(7-17(20)22-16(18)6-11)10-19-8-13(3)21-14(4)9-19/h5-7,13-14H,8-10H2,1-4H3
    • InChI Key: MIIGOKRLWZHBRI-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC(C)=CC(C)=C2C(CN2CC(C)OC(C)C2)=C1

4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one Pricemore >>

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F3385-0163-2μmol
4-[(2,6-dimethylmorpholin-4-yl)methyl]-5,7-dimethyl-2H-chromen-2-one
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F3385-0163-5μmol
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F3385-0163-2mg
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F3385-0163-4mg
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F3385-0163-5mg
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Additional information on 4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one

Comprehensive Overview of 4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one (CAS No. 844822-30-6)

The compound 4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one (CAS No. 844822-30-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate morpholine and chromen-2-one backbone, which contributes to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular interactions and bioactivity, making it a subject of ongoing studies in medicinal chemistry.

One of the key features of this compound is its 2,6-dimethylmorpholine moiety, which is known to enhance lipophilicity and membrane permeability. These properties are critical for optimizing drug delivery systems, a hot topic in modern pharmacology. With the rise of AI-driven drug design and computational chemistry, compounds like 4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one are being explored for their potential to address challenges in targeted therapy and personalized medicine.

In addition to its pharmaceutical relevance, this compound has also been studied for its potential role in organic synthesis and catalysis. The chromen-2-one scaffold is a common motif in natural products and synthetic intermediates, often associated with antioxidant and anti-inflammatory properties. This aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives for chemical production.

The CAS No. 844822-30-6 is frequently searched in academic databases and patent filings, indicating its growing importance in both industrial and academic settings. Questions such as "What are the synthetic routes for 4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one?" and "How does the morpholine group influence its bioactivity?" are common among researchers. These inquiries highlight the compound's versatility and the need for further exploration.

From a structural-activity relationship (SAR) perspective, the 5,7-dimethyl substitution on the chromen-2-one ring may influence its binding affinity to biological targets. This aspect is particularly relevant in the context of enzyme inhibition and receptor modulation, which are central themes in drug development. The integration of machine learning tools to predict such interactions has further amplified interest in this compound.

As the scientific community continues to explore 4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one, its potential applications in neurological disorders and metabolic diseases are also being investigated. The morpholine ring, in particular, is a known pharmacophore in CNS-active drugs, making this compound a candidate for neuroprotective and cognitive-enhancing therapies. Such studies are often linked to broader discussions on aging populations and neurodegenerative diseases, which are pressing global health concerns.

In summary, 4-(2,6-dimethylmorpholin-4-yl)methyl-5,7-dimethyl-2H-chromen-2-one (CAS No. 844822-30-6) represents a fascinating intersection of chemical innovation and biomedical research. Its structural complexity and functional diversity make it a valuable subject for future studies, particularly in the realms of drug discovery, organic synthesis, and computational modeling. As research progresses, this compound may unlock new possibilities in addressing unmet medical needs and advancing sustainable chemical practices.

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